Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester
Overview
Description
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester, also known as CTMFE, is a compound that has gained interest in scientific research due to its potential applications in various fields. CTMFE is a cyclopropane derivative that has been synthesized through various methods and has been studied for its biochemical and physiological effects. In
Mechanism Of Action
The mechanism of action of Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester is not fully understood. However, it has been proposed that Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester may act as an inhibitor of certain enzymes that are involved in the growth and proliferation of cancer cells. Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester may also act as a plant growth regulator by affecting the biosynthesis of certain plant hormones.
Biochemical And Physiological Effects
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has antitumor and anticancer properties. Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has also been shown to inhibit the growth of certain plant species. However, the effects of Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester on human and animal physiology are still being studied.
Advantages And Limitations For Lab Experiments
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has several advantages for lab experiments, including its high purity and stability. However, Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester may be difficult to synthesize and may require specialized equipment and expertise. Additionally, the effects of Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester on human and animal physiology are still being studied, which may limit its use in certain experiments.
Future Directions
For Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester research include further investigation of its potential applications in medicinal chemistry, agriculture, and material science. Additionally, the mechanism of action of Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester should be further elucidated to better understand its biochemical and physiological effects. Further studies on the effects of Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester on human and animal physiology are also needed to better understand its potential uses and limitations.
Synthesis Methods
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been synthesized through various methods, including the reaction of benzyl alcohol with 2,2,3,3-tetramethylcyclopropanecarboxylic acid in the presence of a dehydrating agent. Another method involves the reaction of 5-benzyl-3-furancarboxaldehyde with 2,2,3,3-tetramethylcyclopropanecarboxylic acid in the presence of a reducing agent. These methods have been optimized for high yields and purity of the final product.
Scientific Research Applications
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been investigated for its antitumor and anticancer properties. In agriculture, Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been studied for its potential use as a plant growth regulator. In material science, Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been explored for its potential use as a polymer additive.
properties
CAS RN |
18877-89-9 |
|---|---|
Product Name |
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester |
Molecular Formula |
C20H24O3 |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(5-benzylfuran-3-yl)methyl 2,2,3,3-tetramethylcyclopropane-1-carboxylate |
InChI |
InChI=1S/C20H24O3/c1-19(2)17(20(19,3)4)18(21)23-13-15-11-16(22-12-15)10-14-8-6-5-7-9-14/h5-9,11-12,17H,10,13H2,1-4H3 |
InChI Key |
SSUHZYMJFMBVRM-UHFFFAOYSA-N |
SMILES |
CC1(C(C1(C)C)C(=O)OCC2=COC(=C2)CC3=CC=CC=C3)C |
Canonical SMILES |
CC1(C(C1(C)C)C(=O)OCC2=COC(=C2)CC3=CC=CC=C3)C |
Other CAS RN |
18877-89-9 |
synonyms |
NRDC108 |
Origin of Product |
United States |
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